Cas no 5459-63-2 (Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate)

• Product Name: Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate
• CAS No: 5459-63-2
• MF: C₁₆H₁₄O₄S₂
• MW: 334.409962177277
• MDL: MFCD00025860
• CID: 371546
• PubChem ID: 79574
• Update Time: 2025-11-02

Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,2'-dithiobis-, 1,1'-dimethyl ester
• methyl 2-[(2-methoxycarbonylphenyl)disulfanyl]benzoate
• 2-carbomethoxyphenyl disulfide
• bis(2-methoxycarbonylphenyl) disulfide
• bis(2-methoxycarbonylphenyl)sulfide
• Dimethyl 2,2'-dithiobisbenzoate
• Dimethyl 2,2'-dithiodibenzoate
• Dimethyl-2,2'-Dithiosalicylate
• di-o-carbomethoxyphenyl disulfide
• methyl 2-(methoxycarbonylphenyl)disulfanylbenzoate
• methyl 2,2'-dithiosalicylate
• Methyl 2-{[2-(methoxycarbonyl)phenyl]disulfanyl}benzoate
• methyl 2-{[2-(methoxycarbonyl)phenyl]dithio}benzoate
• Z56813479
• BENZOIC ACID, 2,2'-DITHIOBIS-, 1,1'-DIMETHYL ESTER
• CS-0157929
• SCHEMBL756511
• NSC5343
• AKOS001020904
• FT-0765789
• SS-3470
• NS00033140
• NSC-5343
• Bis(2-methoxycarbonyl-phenyl)-disulfide
• 1,2-Bis(2-methoxycarbonyl-phenyl)-disulfan
• Dimethyl 2,2'-disulfanediyldibenzoate
• MFCD00025860
• NSC 5343
• EINECS 226-731-7
• D81878
• BIS(O-METHOXYCARBONYLPHENYL) DISULFIDE
• methyl 2-{[2-(methoxycarbonyl)phenyl]disulfanyl}benzenecarboxylate
• 2,2'-Dithiobisbenzoic acid, dimethyl ester
• Methyl 2-{[2-(methoxycarbonyl)phenyldisulfanyl}benzoate
• N7KHP22KW4
• 5459-63-2
• CHEMBL120065
• DTXSID30203022
• BIS(2-CARBOMETHOXYPHENYL) DISULFIDE
• BENZOIC ACID, 2,2'-DITHIODI-, DIMETHYL ESTER
• Benzoic acid, 2,2'-dithiobis-, dimethyl ester
• Dimethyl2,2-dithiobisbenzoate
• Dithiodibenzoic acid-dimethylester
• UNII-N7KHP22KW4
• 2,2'-Dithiobibenzoate dimethyl
• BIS(2-(METHOXYCARBONYL)PHENYL) DISULFIDE
• methyl 2-[[2-(methoxycarbonyl)phenyl]dithio]benzoate
• 2,2'-DIMETHOXYCARBONYL DIPHENYL DISULFIDE
• Dimethyl 2,2''-dithiobisbenzoate
• Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate

• MDL： MFCD00025860
• Inchi： 1S/C16H14O4S2/c1-19-15(17)11-7-3-5-9-13(11)21-22-14-10-6-4-8-12(14)16(18)20-2/h3-10H,1-2H3
• InChI Key： NECMWXVJIUGCSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)SC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 334.03300
• Monoisotopic Mass: 334.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.34
• Boiling Point: 443.5°Cat760mmHg
• Flash Point: 215°C
• Refractive Index: 1.639
• PSA: 103.20000
• LogP: 4.05920

Additional information on Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate

Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate (CAS No. 5459-63-2): Properties, Applications, and Market Insights

Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate (CAS No. 5459-63-2) is a specialized organic compound with a unique disulfide linkage, making it an intriguing subject for researchers in medicinal chemistry, material science, and synthetic applications. This compound, often referred to as a disulfide-based ester derivative, has gained attention due to its structural versatility and potential in drug design, polymer chemistry, and agrochemical formulations. In this article, we delve into its properties, synthesis, applications, and emerging trends in the chemical industry.

The molecular structure of Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate features a central disulfide bond (-S-S-) connecting two aromatic rings, each functionalized with ester groups. This configuration contributes to its stability under mild conditions while allowing selective reactivity in controlled environments. Researchers have explored its role as a crosslinking agent in polymer networks and as a precursor for thiol-responsive prodrugs, aligning with the growing demand for stimuli-responsive materials in biomedical engineering.

One of the most searched questions about CAS No. 5459-63-2 relates to its synthetic pathways. The compound is typically prepared via oxidative coupling of thiol-containing intermediates, a method favored for its scalability and compatibility with green chemistry principles. Recent studies highlight its utility in dynamic covalent chemistry, where the reversible disulfide bond enables self-healing materials—a hot topic in sustainability-focused research. Industry reports also note its niche applications in liquid crystal displays (LCDs) as an alignment layer modifier, addressing the demand for high-performance electronic materials.

From a commercial perspective, the market for disulfide-functionalized compounds like Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate is expanding, driven by innovations in drug delivery systems and smart coatings. Suppliers emphasize its high purity grades (>98%) for R&D use, with pricing trends reflecting its specialized nature. Regulatory databases confirm its compliance with major chemical inventories (e.g., TSCA, REACH), ensuring accessibility for global researchers. As the push for bio-compatible polymers intensifies, this compound’s role in degradable biomaterials is under active investigation—a trend mirrored in rising patent filings since 2020.

In analytical chemistry, CAS 5459-63-2 is characterized by techniques such as HPLC (for purity assessment) and NMR spectroscopy (to confirm the disulfide linkage). Its UV absorption profile makes it suitable for photochemical studies, another area garnering interest in renewable energy research. Safety data sheets recommend standard organic lab precautions, noting its stability under inert atmospheres—a detail frequently queried by industrial users.

Looking ahead, the intersection of disulfide chemistry and AI-driven molecular design presents exciting opportunities for Methyl 2-{2-(methoxycarbonyl)phenyldisulfanyl}benzenecarboxylate. Computational models now predict its reactivity patterns, accelerating discovery in catalytic applications. With sustainability as a key driver, future applications may include redox-responsive agricultural formulations or energy storage materials, positioning this compound at the forefront of next-gen chemical innovation.